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Compound of Interest

Compound Name:
3-(Chloromethyl)-1-methyl-1H-

pyrazole

Cat. No.: B1267674 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-(Chloromethyl)-1-methyl-1H-
pyrazole

Executive Summary: 3-(Chloromethyl)-1-methyl-1H-pyrazole is a valuable heterocyclic

building block in medicinal chemistry and drug discovery, primarily used as a reactive

intermediate for introducing the (1-methyl-1H-pyrazol-3-yl)methyl moiety into target molecules.

The pyrazole scaffold is a privileged structure found in numerous FDA-approved drugs,

highlighting its importance in pharmaceutical development.[1][2] However, the title compound is

a hazardous chemical that poses significant risks, including severe corrosivity, acute toxicity,

and high reactivity, particularly with water. This guide provides a comprehensive overview of its

physicochemical properties, hazards, and essential safety and handling protocols for

researchers, scientists, and drug development professionals. Adherence to the procedures

outlined herein is critical to ensure safe laboratory operations.

Physicochemical Properties
3-(Chloromethyl)-1-methyl-1H-pyrazole is a reactive compound whose physical state can be

a liquid or a low-melting solid.[3][4] Its key properties are summarized in the table below.
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Property Value Reference

CAS Number 84547-64-8 [3][4][5][6]

Molecular Formula C₅H₇ClN₂ [3][5]

Molecular Weight 130.58 g/mol -

Boiling Point 146-148 °C [4][5]

Density 1.2 g/cm³ [4]

pKa (Predicted) 1.31 ± 0.10 [4]

Appearance Liquid or Solid [3]

Purity Typically >97% [6][7]

Canonical SMILES ClCC1=NN(C=C1)C [5]

InChI Key
DHOBZYGMEYEAEM-

UHFFFAOYSA-N
[3][5]

Hazard Identification and Safety Precautions
This compound is classified as hazardous and must be handled with extreme caution.[6][8] The

primary risks are acute toxicity, severe skin and eye damage, and respiratory irritation.[6][8]

Contact with water can be violent and may liberate toxic gas.[6]
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity

(Oral)
Category 4 GHS07 Danger

H302: Harmful if

swallowed.[6][8]

Acute Toxicity

(Dermal)
Category 4 GHS07 Danger

H312: Harmful in

contact with skin.

[6]

Acute Toxicity

(Inhalation)
Category 4 GHS07 Danger

H332: Harmful if

inhaled.[6]

Skin Corrosion Category 1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[6][8]

Serious Eye

Damage
Category 1 GHS05 Danger

H318: Causes

serious eye

damage.[6]

STOT (Single

Exposure)
Category 3 GHS07 Danger

H335: May

cause respiratory

irritation.[8][9]

EUH Statement - - Danger

EUH014: Reacts

violently with

water.[6]

EUH Statement - - Danger

EUH029:

Contact with

water liberates

toxic gas.[6]

A logical workflow must be followed to ensure the safe handling of this reagent.
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Preparation Phase Handling Phase Post-Handling Phase

Assess Risks &
Review SDS

Set Up Engineering Controls
(Fume Hood, Blast Shield)

Don Full PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Weigh/Dispense
Compound in Hood

Perform Reaction
Under Inert Atmosphere

Quench Reagent &
Decontaminate Glassware

Dispose of Waste in
Designated Hazardous Container Clean Work Area

Emergency
Preparedness

(Spill Kit, Eyewash)

General workflow for nucleophilic substitution reactions.

Reactants

Products

3-(Chloromethyl)-1-methyl-1H-pyrazole

Solvent
(e.g., DMF, ACN)

Nucleophile (Nu-H)
e.g., R-OH, R-NH₂, R-SH

Base
e.g., K₂CO₃, NaH

Heat (Δ)

Substituted Product

Byproducts
(e.g., KCl, H₂O)
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Dissolve (1-methyl-1H-pyrazol-3-yl)methanol
in anhydrous DCM

Cool to 0°C
(Ice Bath)

Add Thionyl Chloride
Dropwise (< 5°C)

Stir at Room Temp
(1-3 hours)

Monitor by TLC

Incomplete

Quench with sat. NaHCO₃

at 0°C

Complete

Extract with DCM

Dry Organic Layer
(MgSO₄) & Filter

Concentrate in vacuo

Purify as needed
(Distillation/Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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